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Cross-Resistance Patterns of Spiromesifen

Pest Species
Observed
Cross-
Resistance

Absence of Cross-
Resistance (or low levels)

Key Findings

Whitefly
(Bemisia tabaci)

Spirotetramat

(130-fold RR)
[1]

Not tested in the study, but

the selected strain lacked
cross-resistance to other,

unspecified insecticides [1]

High resistance to spiromesifen

(>10,000-fold RR) can confer
cross-resistance to spirotetramat,

but at a lower level [1].

Citrus Red Mite
(Panonychus
citri)

Spirodiclofen,

Spirotetramat
[2]

Hexythiazox, Clofentezine,

Fenpyroximate, Etoxazole,
Bifenazate, Abamectin,

Pyridaben [2]

A lab-generated strain with high

resistance to spirotetramat (1,668-
fold RR) showed clear cross-

resistance to other ketoenols in
both eggs and larvae [2].

Two-Spotted
Spider Mite
(Tetranychus
urticae)

Spirodiclofen
[3] [4]

Not specified in the
provided studies

Metabolic resistance mechanisms
(P450s) can confer cross-

resistance within the ketoenol
class [3]. A specific mutation

(F1656L) in the ACCase target site
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Pest Species
Observed
Cross-
Resistance

Absence of Cross-
Resistance (or low levels)

Key Findings

is also suspected to cause cross-

resistance [3].

Yellow Fever
Mosquito
(Aedes aegypti)

Not tested for

other ketoenols

Temephos (an

organophosphate) [5]

A study on repurposing

spiromesifen for mosquito control
found no resistance in temephos-

resistant populations, suggesting
no cross-resistance with this

neurotoxic insecticide [5].

Molecular Mechanisms of Resistance and Cross-
Resistance

The cross-resistance between spiromesifen and other ketoenols is primarily due to their shared mode of

action and similar metabolic resistance pathways.

Shared Target Site: Spiromesifen, spirodiclofen, and spirotetramat all belong to the ketoenol class

(IRAC Group 23) and inhibit acetyl-CoA carboxylase (ACCase), a key enzyme in lipid biosynthesis
[3] [4]. This shared target is the fundamental reason for the observed cross-resistance.

Target-Site Resistance: An amino acid substitution (F1656L) in the carboxyltransferase (CT) domain
of ACCase has been identified in spiromesifen-resistant Tetranychus urticae populations. This

mutation is predicted to interfere with the binding of ketoenol insecticides [3].
Metabolic Resistance: The overexpression of detoxification enzymes, particularly cytochrome P450
monooxygenases (P450s), is a key mechanism. The specific P450 CYP392E10 has been
functionally characterized to metabolize both spiromesifen and spirodiclofen [3].

The following diagram illustrates how these mechanisms operate at the cellular level.
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This diagram shows the shared target site (ACCase) of ketoenol insecticides and the two primary resistance

mechanisms that can lead to cross-resistance: metabolic detoxification by P450 enzymes and a target-site

mutation that prevents the insecticide from binding effectively [3].

Detailed Experimental Data & Protocols

For researchers looking to replicate or understand these findings, here is a summary of key experimental

details from the cited studies.

Study Focus Bioassay Method Synergist Assays Molecular Techniques

Whitefly
Resistance

Leaf-dip bioassay
[1].

Piperonyl butoxide (PBO),
diethyl maleate (DEM), and

Not detailed in the
abstract.
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Study Focus Bioassay Method Synergist Assays Molecular Techniques

Monitoring [1] S,S,S-tributyl

phosphorotrithioate (DEF)
used; no significant synergism

observed [1].

Spider Mite
Resistance
Mechanisms [3]

[4]

Spray tower

application on leaf
discs (Potter spray

tower) [4].

Pre-treatment with PBO (P450

inhibitor) and DEF (esterase
inhibitor) to probe metabolic

resistance [4].

RNA-sequencing, qPCR

for gene expression (e.g.,
CYP392E10, CCE04) [3].

Citrus Red Mite
Genetics [2]

Detached leaf

method on water-
saturated sponge;

Potter spray tower
for precise

application [2].

Not explicitly mentioned. Reciprocal crossing

experiments and genetic
analysis (e.g.,

backcrossing F1 progeny)
to determine dominance

and number of genes
involved [2].

Implications for Resistance Management (IRM)

The evidence suggests several critical points for designing sustainable IRM strategies:

Avoid Rotating Within Ketoenols: Due to the high risk of cross-resistance, spiromesifen,
spirodiclofen, and spirotetramat should not be used in alternation with each other [2].

Utilize Unrelated Modes of Action: Rotate spiromesifen with insecticides from different IRAC
groups, such as mitochondrial electron transport inhibitors (METI-I, Group 21) or growth
regulators (Group 10), to which no cross-resistance has been observed [2].
Explore Synergistic Combinations: Research indicates that combining spiromesifen with

entomopathogenic fungi (e.g., Beauveria bassiana) can, under specific concentration ratios, lead to
synergistic effects, improving control and potentially mitigating resistance development [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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